5-bromo-N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide

• IUPAC Name: 5-bromo-N-[(2-chloro-4-nitrophenyl)carbamothioyl]-2-methoxybenzamide
• InChI: InChI=1S/C15H11BrClN3O4S/c1-24-13-5-2-8(16)6-10(13)14(21)19-15(25)18-12-4-3-9(20(22)23)7-11(12)17/h2-7H,1H3,(H2,18,19,21,25)
• InChI Key: PJTLLCRXEDTSDU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C(=O)NC(=S)NC2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C15H11BrClN3O4S
• Molecular Weight: 444.7 g/mol

Description

5-bromo-N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide, also known as BNTX, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. BNTX belongs to the class of compounds known as carbonothioylamides and has been studied for its ability to modulate certain receptors in the brain. In

Scientific Research Applications

5-bromo-N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide has been studied for its potential as a therapeutic agent in the treatment of various neurological disorders. It has been shown to modulate certain receptors in the brain, including the delta opioid receptor and the N-methyl-D-aspartate (NMDA) receptor. 5-bromo-N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide has been found to have analgesic properties and has been studied for its potential in the treatment of chronic pain. It has also been studied for its potential in the treatment of drug addiction and depression.

Mechanism of Action

5-bromo-N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide modulates the delta opioid receptor and the NMDA receptor in the brain. The delta opioid receptor is involved in the regulation of pain, mood, and addiction, while the NMDA receptor is involved in the regulation of synaptic plasticity and memory. 5-bromo-N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide has been shown to act as a selective antagonist of the delta opioid receptor and as a partial agonist of the NMDA receptor. This results in the modulation of pain perception and the regulation of mood and addiction.
Biochemical and Physiological Effects:
5-bromo-N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide has been shown to have analgesic properties, reducing pain perception in animal models. It has also been shown to have antidepressant effects, reducing symptoms of depression in animal models. 5-bromo-N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide has been studied for its potential in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models. However, further research is needed to determine the full extent of 5-bromo-N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide's biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of 5-bromo-N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide is its selectivity for the delta opioid receptor and its ability to modulate the NMDA receptor. This makes it a potentially useful therapeutic agent for the treatment of various neurological disorders. However, one limitation of 5-bromo-N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide is its limited solubility in water, which can make it challenging to work with in lab experiments. Additionally, further research is needed to determine the full extent of 5-bromo-N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide's advantages and limitations for lab experiments.

Future Directions

There are several future directions for research on 5-bromo-N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide. One area of research is the development of more efficient synthesis methods for 5-bromo-N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide, which could make it more accessible for lab experiments and potential therapeutic use. Additionally, further research is needed to determine the full extent of 5-bromo-N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide's biochemical and physiological effects, as well as its potential as a therapeutic agent for the treatment of various neurological disorders.